2-(4-Bromo-2,6-dimethylphenyl)acetaldehyde

• Molecular Formula: C10H11BrO
• Molecular Weight: 227.10 g/mol
• IUPAC Name: 2-(4-bromo-2,6-dimethylphenyl)acetaldehyde
• InChI: InChI=1S/C10H11BrO/c1-7-5-9(11)6-8(2)10(7)3-4-12/h4-6H,3H2,1-2H3
• InChI Key: JMCIAIRKDLBTGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1CC=O)C)Br

Description

2-(4-Bromo-2,6-dimethylphenyl)acetaldehyde is a useful research compound. Its molecular formula is C10H11BrO and its molecular weight is 227.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Dess-Martin Periodinane (5.2 g, 12.5 mmol) was added portionwise to a solution of 32B (2.6 g, 11.4 mmol) in CH2Cl2 (60 mL) at 0° C. and the mixture was stirred at ambient temperature for 2 h. The reaction mixture was filtered and stirred with NaOH (1.0 M, 40 mL) for 10 min. The organic layer washed with brine, dried over Na2SO4 and concentrated to yield 53A (2.6 g, 99%) as a light yellow oil. 1H NMR (400 MHz, CDCl3) δ ppm 2.24 (s, 6 H) 3.71 (d, J=1.77 Hz, 2 H) 7.20-7.20 (m, 2 H) 9.66 (t, J=1.89 Hz, 1 H).

Synthesis routes and methods II

Procedure details